N-1,3-benzothiazol-2-yl-5-oxo-5-(3-oxo-1-piperazinyl)pentanamide
Overview
Description
N-1,3-benzothiazol-2-yl-5-oxo-5-(3-oxo-1-piperazinyl)pentanamide, also known as BZP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. BZP is a member of the benzothiazole family of compounds and has been shown to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
Antitubercular Activity
This compound has been identified as a promising scaffold with potent activity against M. tuberculosis . It works by inhibiting decaprenylphosphoryl-beta-D-ribose 2′-oxidase (DprE1) , an enzyme involved in the biosynthesis of arabinogalactan, an essential component of the mycobacterial cell wall . This makes it a potential candidate for the treatment of tuberculosis .
Improved Pharmacokinetic Profiles
The compound has been found to have excellent antitubercular activity and low cytotoxicity . Several of the compounds showed improved microsomal stability and lower plasma protein-binding, opening a new direction for further lead optimization .
Antibacterial Activity
A new library of structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives, including this compound, have been synthesized and evaluated for their antibacterial activity . One of the compounds showed good activity against Bacillus subtilis and Staphylococcus aureus with MIC 500 µg/mL .
Drug Design and Synthesis
The compound is part of a new library of structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives that have been designed and synthesized through a multi-step procedure . Their structures were characterized by IR, 1H NMR, 13C NMR, and mass spectral technique .
Drugability Evaluation
The synthesized compounds, including this one, were evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5) . This rule is a set of five criteria used to evaluate the drug-likeness or potential of a chemical compound as a drug in humans .
Antipsychotic Drug Substances
3-(Piperazin-1-yl)-1,2-benzothiazole, a hybrid compound consisting of isothiazole and piperazine moieties, and its derivatives, including this compound, act as dopamine and serotonin antagonists and are used as antipsychotic drug substances .
Mechanism of Action
Target of Action
Similar compounds with a benzothiazole scaffold have been reported to targetSignal Transducer and Activator of Transcription 3 (STAT3) . STAT3 is an attractive target for cancer therapy .
Mode of Action
Based on the structure and the known activity of similar compounds, it can be hypothesized that it may act as an inhibitor of stat3 . This inhibition could occur through direct binding to the SH2 domain of STAT3, preventing its phosphorylation and subsequent activation .
Biochemical Pathways
The compound may affect the JAK/STAT signaling pathway . This pathway is involved in many cellular processes, including cell growth, differentiation, and immune response. Inhibition of STAT3 can disrupt this pathway, potentially leading to the suppression of tumor growth .
Pharmacokinetics
Similar benzothiazinone derivatives have shown improved microsomal stability and lower plasma protein-binding, which are favorable for drug development .
Result of Action
The inhibition of STAT3 can lead to the suppression of tumor growth . This is because STAT3 plays a crucial role in the proliferation and survival of cancer cells .
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-5-oxo-5-(3-oxopiperazin-1-yl)pentanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O3S/c21-13(19-16-18-11-4-1-2-5-12(11)24-16)6-3-7-15(23)20-9-8-17-14(22)10-20/h1-2,4-5H,3,6-10H2,(H,17,22)(H,18,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQUUJGBRCGWXPT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(=O)N1)C(=O)CCCC(=O)NC2=NC3=CC=CC=C3S2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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